Cas no 2168361-86-0 (N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide)

• Product Name: N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide
• CAS No: 2168361-86-0
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 5303775
• Update Time: 2026-03-10

N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinemethanesulfonamide, N,3-dimethyl-
• N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide

• Inchi： 1S/C6H14N2O2S/c1-6(3-8-4-6)5-11(9,10)7-2/h7-8H,3-5H2,1-2H3
• InChI Key： XVYGDRXNSZTHSI-UHFFFAOYSA-N
• SMILES： N1CC(C)(CS(NC)(=O)=O)C1

Additional information on N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide

Recent Advances in the Study of N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide (CAS: 2168361-86-0)

N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide (CAS: 2168361-86-0) has recently emerged as a compound of significant interest in the field of medicinal chemistry and drug discovery. This sulfonamide derivative, characterized by its unique azetidine ring structure, has shown promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, making it a noteworthy subject for research analysts in the chemical biology and pharmaceutical sectors.

The synthesis of N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide has been refined through innovative methodologies, as reported in recent literature. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and enantioselective synthesis to achieve high yields and purity. These advancements are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical studies. The structural elucidation of this molecule, confirmed via NMR spectroscopy and X-ray crystallography, has provided valuable insights into its conformational stability and reactivity.

Pharmacological evaluations of N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide have revealed its potential as a modulator of neurotransmitter receptors, particularly those involved in neurological disorders. In vitro studies demonstrate its selective binding affinity for specific G-protein-coupled receptors (GPCRs), suggesting applications in the treatment of conditions such as Parkinson's disease and schizophrenia. Additionally, its pharmacokinetic properties, including metabolic stability and blood-brain barrier permeability, have been investigated, with results indicating favorable profiles for central nervous system (CNS) targeting.

Recent preclinical studies have further explored the therapeutic efficacy of this compound in animal models. For instance, administration of N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide in rodent models of neuroinflammation showed significant reduction in pro-inflammatory cytokines, highlighting its anti-inflammatory potential. These findings are complemented by safety assessments, which indicate a low toxicity profile at therapeutic doses, a crucial factor for its progression into clinical trials.

In summary, N-methyl-1-(3-methylazetidin-3-yl)methanesulfonamide (CAS: 2168361-86-0) represents a promising candidate for further drug development, with its unique chemical structure and multifaceted pharmacological activities. Continued research efforts are expected to elucidate its full therapeutic potential and address any challenges related to its clinical translation. This compound exemplifies the intersection of synthetic chemistry and biological innovation, offering new avenues for treating complex diseases.